Cas no 2171766-45-1 (Tert-butyl 3-amino-3-(1-hydroxy-3,3-dimethylcyclobutyl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 3-amino-3-(1-hydroxy-3,3-dimethylcyclobutyl)piperidine-1-carboxylate
• CAS No: 2171766-45-1
• MF: C₁₆H₃₀N₂O₃
• MW: 298.421004772186
• CID: 5565836
• PubChem ID: 165593827
• Update Time: 2025-10-11

Tert-butyl 3-amino-3-(1-hydroxy-3,3-dimethylcyclobutyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1646109
• 2171766-45-1
• tert-butyl 3-amino-3-(1-hydroxy-3,3-dimethylcyclobutyl)piperidine-1-carboxylate
• Tert-butyl 3-amino-3-(1-hydroxy-3,3-dimethylcyclobutyl)piperidine-1-carboxylate

• Inchi： 1S/C16H30N2O3/c1-13(2,3)21-12(19)18-8-6-7-15(17,11-18)16(20)9-14(4,5)10-16/h20H,6-11,17H2,1-5H3
• InChI Key： OBBHZNXLKQNHCV-UHFFFAOYSA-N
• SMILES： OC1(C2(CN(C(=O)OC(C)(C)C)CCC2)N)CC(C)(C)C1

Computed Properties

• Exact Mass: 298.22564282g/mol
• Monoisotopic Mass: 298.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.8Ų

Additional information on Tert-butyl 3-amino-3-(1-hydroxy-3,3-dimethylcyclobutyl)piperidine-1-carboxylate

Comprehensive Overview of Tert-butyl 3-amino-3-(1-hydroxy-3,3-dimethylcyclobutyl)piperidine-1-carboxylate (CAS No. 2171766-45-1)

The compound Tert-butyl 3-amino-3-(1-hydroxy-3,3-dimethylcyclobutyl)piperidine-1-carboxylate (CAS No. 2171766-45-1) is a highly specialized organic molecule with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a piperidine core modified with a hydroxy-3,3-dimethylcyclobutyl group and protected by a tert-butyl carbamate moiety, makes it a valuable intermediate in drug discovery. Researchers are increasingly interested in this compound due to its role in synthesizing bioactive molecules targeting neurological and metabolic disorders, aligning with current trends in precision medicine.

In recent years, the demand for piperidine derivatives has surged, driven by their applications in developing kinase inhibitors and GPCR modulators. The presence of both amino and hydroxy functional groups in Tert-butyl 3-amino-3-(1-hydroxy-3,3-dimethylcyclobutyl)piperidine-1-carboxylate allows for versatile chemical modifications, enabling the creation of libraries for high-throughput screening. This aligns with the growing focus on fragment-based drug design (FBDD) and AI-driven molecular optimization, topics frequently searched in scientific databases.

The cyclobutyl ring in this compound introduces steric constraints that can enhance binding selectivity, a feature highly sought after in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. Its CAS No. 2171766-45-1 is often queried alongside terms like "piperidine building blocks" and "scaffolds for CNS drugs", reflecting its relevance in central nervous system (CNS) drug development. The tert-butyloxycarbonyl (Boc) protection further ensures stability during synthetic workflows, a critical factor for industrial-scale production.

From a synthetic chemistry perspective, this compound exemplifies the convergence of ring strain (from the cyclobutane) and hydrogen-bonding motifs (from the amino and hydroxy groups), which are pivotal in modulating physicochemical properties like solubility and permeability. These attributes are frequently discussed in forums on Lipinski’s Rule of Five and drug-likeness, making the compound a case study for medicinal chemistry students. Its applications extend to peptidomimetics and bioconjugation, areas gaining traction in antibody-drug conjugate (ADC) research.

Environmental and regulatory considerations also highlight the importance of Tert-butyl 3-amino-3-(1-hydroxy-3,3-dimethylcyclobutyl)piperidine-1-carboxylate. Unlike volatile or hazardous intermediates, this compound’s robust stability minimizes waste generation, aligning with green chemistry principles. Searches for "sustainable chiral auxiliaries" and "low-toxicity Boc-protected amines" often intersect with discussions about this molecule, underscoring its eco-friendly profile.

In summary, CAS No. 2171766-45-1 represents a multifaceted tool for modern drug discovery, bridging gaps between structural complexity, synthetic accessibility, and therapeutic relevance. Its integration into cutting-edge research on targeted protein degradation and allosteric modulators ensures its continued prominence in scientific literature and patent filings.